Cas no 2168581-88-0 ({2-benzyl-2-azabicyclo2.2.1heptan-3-yl}methanol)

• Product Name: {2-benzyl-2-azabicyclo2.2.1heptan-3-yl}methanol
• CAS No: 2168581-88-0
• MF: C₁₄H₁₉NO
• MW: 217.306763887405
• CID: 5921782
• PubChem ID: 85264098
• Update Time: 2025-10-28

{2-benzyl-2-azabicyclo2.2.1heptan-3-yl}methanol Chemical and Physical Properties

Names and Identifiers

• {2-benzyl-2-azabicyclo[2.2.1]heptan-3-yl}methanol
• 2-Azabicyclo[2.2.1]heptane-3-methanol, 2-(phenylmethyl)-
• {2-benzyl-2-azabicyclo2.2.1heptan-3-yl}methanol
• (2-Benzyl-2-azabicyclo[2.2.1]heptan-3-yl)methanol
• EN300-1476428
• CHEMBL4905028
• 2168581-88-0
• starbld0044210

• Inchi： 1S/C14H19NO/c16-10-14-12-6-7-13(8-12)15(14)9-11-4-2-1-3-5-11/h1-5,12-14,16H,6-10H2
• InChI Key： BJZCYPSEEBNGLR-UHFFFAOYSA-N
• SMILES： C12CC(CC1)C(CO)N2CC1=CC=CC=C1

Computed Properties

• Exact Mass: 217.146664230g/mol
• Monoisotopic Mass: 217.146664230g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 237
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 23.5Ų

Experimental Properties

• Density: 1.125±0.06 g/cm3(Predicted)
• Boiling Point: 329.7±15.0 °C(Predicted)
• pka: 15.08±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines N-benzylpiperidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Benzylpiperidines N-benzylpiperidines

Additional information on {2-benzyl-2-azabicyclo2.2.1heptan-3-yl}methanol

Professional Introduction to {2-benzyl-2-azabicyclo[2.2.1]heptan-3-yl}methanol (CAS No. 2168581-88-0)

{2-benzyl-2-azabicyclo[2.2.1]heptan-3-yl}methanol (CAS No. 2168581-88-0) is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, characterized by its intricate bicyclic structure and azabenzyl substituent, exhibits a unique set of chemical and biological properties that make it a promising candidate for various therapeutic applications.

The molecular framework of {2-benzyl-2-azabicyclo[2.2.1]heptan-3-yl}methanol consists of a bicyclic system with a nitrogen-containing heterocycle, which is appended to a benzyl group and a hydroxymethyl moiety. This structural motif is not only chemically fascinating but also biologically relevant, as it allows for diverse interactions with biological targets. The presence of the azabicyclo[2.2.1]heptane core imparts rigidity to the molecule, which can be advantageous in terms of binding affinity and selectivity.

In recent years, there has been a surge in research focused on the development of novel scaffolds that can modulate biological pathways effectively. The compound {2-benzyl-2-azabicyclo[2.2.1]heptan-3-yl}methanol has emerged as a key player in this landscape due to its unique structural features. The azabicyclo[2.2.1]heptane scaffold has been extensively studied for its potential in drug discovery, particularly in the context of G-protein coupled receptor (GPCR) modulators and enzyme inhibitors.

One of the most compelling aspects of {2-benzyl-2-azabicyclo[2.2.1]heptan-3-yl}methanol is its ability to engage with multiple biological targets simultaneously. This polypharmacicity can be harnessed to develop therapies that address complex diseases by targeting multiple pathways or receptors involved in the disease's pathogenesis. For instance, studies have shown that compounds with similar structural motifs can exhibit inhibitory activity against various kinases and transcription factors, making them attractive candidates for oncology applications.

The benzyl group in {2-benzyl-2-azabicyclo[2.2.1]heptan-3-yl}methanol not only contributes to the overall steric bulk but also serves as a handle for further chemical modifications. This flexibility allows medicinal chemists to explore various derivatives with tailored properties, enhancing both potency and selectivity. The hydroxymethyl group provides an additional site for functionalization, enabling the synthesis of prodrugs or conjugates that can improve bioavailability or target specificity.

Recent advances in computational chemistry have further accelerated the discovery process for compounds like {2-benzyl-2-azabicyclo[2.2.1]heptan-3-yl}methanol. Molecular modeling techniques have been employed to predict binding affinities and optimize molecular interactions with biological targets. These computational approaches have revealed that subtle modifications in the substituents can significantly alter the pharmacological profile of the compound, guiding experimental design and synthetic strategies.

The potential therapeutic applications of {2-benzyl-2-azabicyclo[2.2.1]heptan-3-yl}methanol are vast and span across multiple disease areas, including neurological disorders, inflammation, and cancer. Preclinical studies have demonstrated promising results in models where this compound has been tested for its ability to modulate key signaling pathways involved in these diseases. The ability of the compound to interact with both protein targets and nucleic acids suggests broad utility in therapeutic development.

In conclusion, {2-benzyl-2-azabicyclo[2.2.1]heptan-3-yl}methanol (CAS No. 2168581-88-0) represents a significant advancement in pharmaceutical chemistry due to its unique structural features and versatile biological activities. Its potential as a lead compound for drug development is underscored by ongoing research efforts aimed at optimizing its pharmacological properties and exploring new therapeutic applications.